3,4-Difluorophenyl isothiocyanate
Overview
Description
3,4-Difluorophenyl isothiocyanate, also known as 1,2-difluoro-4-isothiocyanatobenzene, is an organic building block containing an isothiocyanate group . It is used in the preparation of various organic compounds .
Molecular Structure Analysis
The molecular formula of 3,4-Difluorophenyl isothiocyanate is C7H3F2NS . The InChI string is InChI=1S/C7H3F2NS/c8-6-2-1-5 (10-4-11)3-7 (6)9/h1-3H and the canonical SMILES string is C1=CC (=C (C=C1N=C=S)F)F .Physical And Chemical Properties Analysis
The molecular weight of 3,4-Difluorophenyl isothiocyanate is 171.17 g/mol . It has a computed XLogP3 value of 3.7 , indicating its lipophilicity. It has 0 hydrogen bond donors and 4 hydrogen bond acceptors . The topological polar surface area is 44.4 Ų . The exact mass and monoisotopic mass are 170.99542660 g/mol .Scientific Research Applications
Pesticide Synthesis
“3,4-Difluorophenyl isothiocyanate” is widely used in the synthesis of pesticides . The compound’s unique structure and reactivity make it a valuable intermediate in the production of various insecticides.
Organic Synthesis
In organic synthesis, “3,4-Difluorophenyl isothiocyanate” serves as a sulfurizing agent . It can introduce a sulfur atom into organic molecules, enabling the synthesis of a wide range of sulfur-containing compounds.
Deprotection Reagent
“3,4-Difluorophenyl isothiocyanate” can also act as a deprotection reagent in organic synthesis . It can remove protecting groups from certain functional groups, allowing further chemical transformations to take place.
Catalyst
This compound can serve as a catalyst in certain chemical reactions . As a catalyst, it can speed up the reaction rate without being consumed in the process.
Fluorinated Building Blocks
“3,4-Difluorophenyl isothiocyanate” is part of the family of fluorination reagents and fluorinated building blocks . These compounds are used in the synthesis of fluorinated organic molecules, which have applications in pharmaceuticals, agrochemicals, and materials science due to the unique properties of fluorine.
Safety and Hazards
Mechanism of Action
Target of Action
Isothiocyanates, in general, are known to interact with a variety of biological targets, including proteins and enzymes, influencing cellular processes .
Mode of Action
Isothiocyanates are known to form covalent bonds with biological macromolecules, which can lead to changes in their function .
Biochemical Pathways
Isothiocyanates, in general, are involved in various biochemical pathways, including those related to detoxification, inflammation, apoptosis, and cell cycle regulation .
Result of Action
Isothiocyanates, in general, have been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities .
properties
IUPAC Name |
1,2-difluoro-4-isothiocyanatobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F2NS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVZKYXSJICYUOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=C=S)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F2NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00374278 | |
Record name | 3,4-Difluorophenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Difluorophenyl isothiocyanate | |
CAS RN |
113028-75-4 | |
Record name | 3,4-Difluorophenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Difluorophenyl Isothiocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.